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Compound of Interest

Compound Name: 1-Chloroethyl Isopropyl Carbonate

Cat. No.: B1631337

CAS Number: 98298-66-9

This technical guide provides a comprehensive overview of 1-Chloroethyl Isopropyl
Carbonate, a key intermediate in the pharmaceutical industry. The document is intended for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties

1-Chloroethyl Isopropyl Carbonate is a clear, colorless to almost colorless liquid.[1] It is
soluble in common organic solvents such as toluene, acetone, and THF, but not in water.[2]
Below is a summary of its key physical and chemical properties.
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Property Value Reference
Molecular Formula CeH11CIO3 [2][3]
Molecular Weight 166.6 g/mol [3114]

CAS Number 98298-66-9 [11[3]

EC Number 424-590-8 [2]
Appearance Clear liquid [2]

Color Colorless to Almost colorless [1]

Density (20 °C)

1.085 g/cm3

[2]

Predicted Density

1.113+0.06 g/cm3

[1]

Specific Gravity 1.09 [51[6]
Boiling Point 170°C/ 105 Pa [2]
Melting Point -80 °C [2]
Flash Point 59 °C [2]

Refractive Index

1.4110-1.4150

[1]

Purity (GC)

298.5%

[2]

Water Content

<0.10%

[2]

Synthesis and Mechanism

The primary application of 1-Chloroethyl Isopropyl Carbonate is as an intermediate in the
synthesis of the antibiotic Cefpodoxime Proxetil.[1][3][7] It is also used as a reagent for
removing benzyl protecting groups in organic synthesis.[1]

Logical Relationship: Role in Cefpodoxime Proxetil
Synthesis

The synthesis of Cefpodoxime Proxetil involves the reaction of cefpodoxime acid with 1-
iodoethyl isopropyl carbonate.[7] 1-Chloroethyl Isopropyl Carbonate serves as the
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immediate precursor to the iodo-derivative.[7] The chloro group is converted to an iodo group,
which is a better leaving group, facilitating the subsequent esterification reaction.

1-Chloroethyl

Isopropyl Carbonate Sodium lodide (Nal)

Substitutjon Reaction

1-lodoethyl
Isopropyl Carbonate

Cefpodoxime Proxetil

Click to download full resolution via product page

Cefpodoxime Acid

Role of 1-Chloroethyl Isopropyl Carbonate in Cefpodoxime Proxetil Synthesis.

Experimental Protocols
Synthesis of 1-Chloroethyl Isopropyl Carbonate

This protocol is based on the method described in the Open Reaction Database.[4]

Materials:

2-Propanol (Isopropyl alcohol)
e Pyridine

¢ 1-Chloroethyl chloroformate

o Ethyl acetate

e Brine

¢ Sodium sulfate
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e Dry ice/acetone bath

Procedure:

Pre-cool a solution of 2-propanol (2.66 mL, 34.97 mmol) and pyridine (3.39 mL, 41.96 mmol)
in a dry-ice/acetone bath.[1][4]

o Slowly add 1-chloroethyl chloroformate to the cooled solution.[1][4]

 Allow the resulting mixture to slowly warm to 25 °C overnight with stirring.[1][4]
o Concentrate the mixture under reduced pressure.[1][4]

» Dissolve the residue in ethyl acetate.[1][4]

» Wash the organic layer with brine.[1][4]

 Dry the organic layer over sodium sulfate.[1][4]

e Filter the solution.[1][4]

» Concentrate the filtrate under reduced pressure to yield 1-chloroethyl isopropyl carbonate
as a pink/orange oil (5.11 g, 88% yield).[1][4]

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of 1-Chloroethyl Isopropyl
Carbonate.

Reaction Workup
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Workflow for the Synthesis of 1-Chloroethyl Isopropyl Carbonate.
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Safety and Handling

1-Chloroethyl Isopropyl Carbonate is a flammable liquid and vapor.[8][9] It causes skin
irritation and may cause an allergic skin reaction.[8] It also causes serious eye irritation and
may cause respiratory irritation.[8] It is suspected of causing genetic defects.[8]

Precautionary Measures:

Handle in a well-ventilated place.[8]

Wear suitable protective clothing, gloves, and eye/face protection.[8][10]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[8]

Use non-sparking tools.[8]

Store in a well-ventilated place and keep the container tightly closed.[8]

In case of contact with skin, wash with plenty of water.[10] If inhaled, move the person to fresh
air.[10] In case of eye contact, rinse cautiously with water for several minutes.[8]

Applications

The primary use of 1-Chloroethyl Isopropyl Carbonate is as a synthesis intermediate for
pharmaceuticals and fine chemicals.[2][11] Its main application is in the production of
Cefpodoxime Proxetil, a third-generation cephalosporin antibiotic.[1][3][7] It is also utilized in
the agrochemical industry for the development of crop protection agents and in organic
synthesis as a carbonylating or protecting agent.[11] Additionally, it finds use in the research
and development of new polymers and coatings.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloroethyl Isopropyl
Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631337#1-chloroethyl-isopropyl-carbonate-cas-
number-98298-66-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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